11-Hydroxytephrosin 11-Hydroxytephrosin 11-Hydroxytephrosin is a natural product found in Tephrosia candida, Derris cuneifolia, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 72458-85-6
VCID: VC21219079
InChI: InChI=1S/C23H22O8/c1-22(2)6-5-11-14(31-22)8-13(24)19-20(11)30-18-10-29-15-9-17(28-4)16(27-3)7-12(15)23(18,26)21(19)25/h5-9,18,24,26H,10H2,1-4H3/t18-,23-/m1/s1
SMILES: CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O)C
Molecular Formula: C23H22O8
Molecular Weight: 426.4 g/mol

11-Hydroxytephrosin

CAS No.: 72458-85-6

Cat. No.: VC21219079

Molecular Formula: C23H22O8

Molecular Weight: 426.4 g/mol

* For research use only. Not for human or veterinary use.

11-Hydroxytephrosin - 72458-85-6

Specification

Description 11-Hydroxytephrosin is a natural product found in Tephrosia candida, Derris cuneifolia, and other organisms with data available.
CAS No. 72458-85-6
Molecular Formula C23H22O8
Molecular Weight 426.4 g/mol
IUPAC Name (1R,14R)-11,14-dihydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one
Standard InChI InChI=1S/C23H22O8/c1-22(2)6-5-11-14(31-22)8-13(24)19-20(11)30-18-10-29-15-9-17(28-4)16(27-3)7-12(15)23(18,26)21(19)25/h5-9,18,24,26H,10H2,1-4H3/t18-,23-/m1/s1
Standard InChI Key OFLCPNIRDVOOEZ-WZONZLPQSA-N
Isomeric SMILES CC1(C=CC2=C(O1)C=C(C3=C2O[C@@H]4COC5=CC(=C(C=C5[C@@]4(C3=O)O)OC)OC)O)C
SMILES CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O)C
Canonical SMILES CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O)C
Appearance Yellow powder

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